5-amino-2-(dimethylamino)-N-methylbenzamide
Description
5-amino-2-(dimethylamino)-N-methylbenzamide is a useful research compound. Its molecular formula is C10H15N3O and its molecular weight is 193.25. The purity is usually 95%.
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Scientific Research Applications
Pharmacology and Toxicology Research
Research on compounds structurally related to "5-amino-2-(dimethylamino)-N-methylbenzamide" has primarily focused on understanding their pharmacological properties, potential therapeutic applications, and toxicological impacts. For instance, studies on N-substituted benzamides and acetamides developed at the Upjohn Company have contributed to our understanding of novel synthetic opioid receptor agonists' chemistry and pharmacology, providing insight into their emergence as substances of abuse and their effects on drug markets and public health Sharma et al., 2018.
Molecular and Functional Imaging Studies
Molecular and functional imaging studies have explored the action of psychedelic drugs, including compounds with similar chemical structures, on the brain. Such research offers valuable insights into hallucinogen binding, their effects on serotonin receptors, and their overall impact on brain function and metabolism. These studies underline the potential of using imaging techniques to understand the neurobiological effects of psychoactive substances and their therapeutic implications Cumming et al., 2021.
Metabolism and Detoxication Studies
The enzymology of arsenic metabolism, including the transformation of inorganic arsenic to dimethylarsinous acid (DMA(III)), reveals the biological processes involved in detoxifying certain arsenic species. This research has implications for understanding the metabolic pathways of similar compounds and their potential risks or benefits in pharmacology and toxicology Aposhian et al., 2004.
Biomarkers in Disease Research
Research on asymmetric (N(G),N(G)) dimethylarginine (ADMA) and its role in regulating endothelial function highlights the importance of studying methylated compounds in understanding cardiovascular diseases, hypertension, and chronic kidney disease. Such studies contribute to our knowledge of how similar compounds might act as biomarkers or therapeutic targets in various diseases Teerlink et al., 2009.
Properties
IUPAC Name |
5-amino-2-(dimethylamino)-N-methylbenzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N3O/c1-12-10(14)8-6-7(11)4-5-9(8)13(2)3/h4-6H,11H2,1-3H3,(H,12,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RQRUZRFAZRDIDI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=C(C=CC(=C1)N)N(C)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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